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Compound of Interest

Compound Name: Nicotone

Cat. No.: B100103

For researchers, scientists, and drug development professionals, the proper disposal of
nicotine and nicotine-containing materials is a critical component of laboratory safety and
environmental responsibility. Nicotine is classified by the Environmental Protection Agency
(EPA) as an acute hazardous waste, underscoring the importance of stringent disposal
protocols.[1][2] Adherence to these procedures is not only a matter of regulatory compliance
but also a fundamental practice in protecting human health and the environment.

Regulatory Framework and Hazardous Waste
Classification

Under the Resource Conservation and Recovery Act (RCRA), nicotine and its salts are listed
as P0O75 acute hazardous waste.[2][3][4] This classification applies when nicotine is the sole
active ingredient in a discarded commercial chemical product.[3] This designation has
significant implications for how nicotine waste must be managed, from accumulation and
storage to final disposal.

It is crucial to note that regulations can vary by state and locality.[1] Therefore, all laboratory
personnel should consult with their institution's Environmental Health and Safety (EHS)
department and review local and state environmental agency rules to ensure full compliance.[1]

In 2019, the EPA amended the PQ75 listing to exempt FDA-approved over-the-counter (OTC)
nicotine replacement therapies (NRTs), such as patches, gum, and lozenges, from being
regulated as hazardous waste when discarded.[5][6][7] However, this federal exemption may
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not be adopted by all states.[5] As of recent data, several states still regulate these NRTs as
hazardous waste.[5]

Nicotine Waste Stream

Federal RCRA Hazardous
Waste Classification

Typical Disposal Pathway

Pure Nicotine and Nicotine
Salts

PO75 (Acute Hazardous
Waste)

Licensed Hazardous Waste

Facility

E-liquids and Vape Juice

P0O75 (Acute Hazardous
Waste)

Licensed Hazardous Waste

Facility

Contaminated Labware

(gloves, pipette tips, etc.)

PO75 (Acute Hazardous
Waste)

Licensed Hazardous Waste

Facility

Empty Containers (that held

pure nicotine)

PO75 (Acute Hazardous

Waste) unless triple-rinsed

Licensed Hazardous Waste

Facility

Triple-Rinse Rinsate

P0O75 (Acute Hazardous
Waste)

Licensed Hazardous Waste

Facility

FDA-Approved OTC NRTs
(Patches, Gum)

Non-hazardous (federally)

Varies by state; may be non-

hazardous or PO75

Step-by-Step Nicotine Disposal Protocol for
Laboratories

The following protocol outlines the essential steps for the safe handling and disposal of nicotine
waste in a laboratory setting.

1. Waste ldentification and Segregation:

« Identify: All materials that have come into contact with nicotine, including agueous solutions,
contaminated solids (e.g., gloves, weighing papers, pipette tips), and "empty" containers,
must be identified as acute hazardous waste.[8]

e Segregate: Nicotine waste must be collected separately from other chemical waste streams.
[8] Do not mix nicotine waste with non-hazardous trash or other types of chemical waste,
such as organic solvents.[8]
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2. Container Management:

» Use Compatible Containers: Collect nicotine waste in containers that are compatible with the
waste type. High-density polyethylene (HDPE) or glass containers are generally suitable.[8]

o Labeling: All waste containers must be clearly and accurately labeled with the words
"Hazardous Waste," the full chemical name (e.g., "Nicotine"), and the EPA waste code
"P075."[2][8] The label should also indicate the hazards, such as "Toxic" and "Aquatic
Hazard."[8]

o Closure: Keep waste containers securely closed at all times, except when adding waste.[8]
3. Storage:

o Designated Area: Store nicotine waste containers in a designated and secure satellite
accumulation area (SAA) within the laboratory.[8]

o Safe Environment: The storage area should be well-ventilated and away from drains and
sources of ignition.[8]

4. Disposal:

» Licensed Disposal Facility: Arrange for the collection and disposal of nicotine hazardous
waste through a licensed hazardous waste management company.[8]

o Prohibited Disposal Methods: Never dispose of nicotine waste down the drain or in the
regular trash.[1][8] Rinsing containers or labware to remove nicotine residue will generate
hazardous rinsate that must also be collected and disposed of as hazardous waste.[1][9]

Experimental Protocol: Triple-Rinsing of "Empty" Nicotine Containers

To render a container that held P075-listed nicotine "RCRA-empty" and therefore not regulated
as hazardous waste, a specific triple-rinsing procedure must be followed. Note that this
procedure generates hazardous rinsate.

Methodology:

o Select a solvent (e.g., water) capable of dissolving the nicotine residue.
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e Pour a small amount of the solvent into the container, ensuring it makes contact with all
interior surfaces.

e Securely cap and agitate the container to rinse the interior thoroughly.

e Pour the rinsate into a designated hazardous waste container labeled "Hazardous Waste:
Nicotine Rinsate (P075)."

¢ Repeat steps 2-4 two more times for a total of three rinses.

e The triple-rinsed container can now be managed as non-hazardous waste. The collected
rinsate must be disposed of as acute hazardous waste.[2]

Logical Workflow for Nicotine Waste Management

The following diagram illustrates the decision-making and procedural flow for the proper
management of nicotine waste in a laboratory setting.
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Nicotine Waste Management Workflow
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By implementing these procedures, laboratories can ensure the safe and compliant disposal of
nicotine waste, thereby protecting their personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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